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Compound of Interest

Compound Name: (+)-U-50488 hydrochloride

Cat. No.: B3363926

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with (+)-U-50488 hydrochloride. The following
procedures are designed to ensure the safe handling and disposal of this selective k-opioid
agonist.

Quantitative Data Summary

For ease of reference, the key quantitative data for (+)-U-50488 hydrochloride is summarized
in the table below. This information is essential for accurate experimental planning and
preparation.

Property Value Source

Molecular Weight 405.79 g/mol [1112]

Chemical Formula C19H26CI2N20-HCI [1][2]

Purity >99% (HPLC) [1]

Solubility in Water Up to 100 mM

Solubility in DMSO Up to 100 mM

Storage Temperature Room Temperature (RT) or 3]
-20°C

CAS Number 114528-81-3
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Personal Protective Equipment (PPE)

While a Safety Data Sheet (SDS) for the racemic mixture of U-50488 hydrochloride does not
classify the substance as hazardous under the Globally Harmonized System (GHS), it is
prudent to adopt a comprehensive PPE protocol due to its nature as a potent, biologically
active research chemical. The following PPE is recommended for all procedures involving (+)-
U-50488 hydrochloride:

o Eye Protection: Chemical safety goggles should be worn at all times to protect against
accidental splashes or aerosol generation.

o Hand Protection: Nitrile gloves are recommended. It is crucial to inspect gloves for any tears
or punctures before use and to practice proper glove removal technique to avoid skin
contact.

« Body Protection: A standard laboratory coat should be worn to protect clothing and skin from
contamination.

» Respiratory Protection: While the SDS for the racemate does not mandate respiratory
protection, it is advisable to handle the solid form of the compound in a well-ventilated area
or a fume hood to minimize the risk of inhalation.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling (+)-U-50488 hydrochloride is essential for maintaining a
safe laboratory environment.

1. Receiving and Storage:
e Upon receipt, verify the integrity of the container.

o Store the compound in a clearly labeled, sealed container. While storage at room
temperature is indicated by some suppliers, long-term stability is often better ensured at
-20°C.[3]

2. Preparation of Stock Solutions:
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All weighing and preparation of solutions should be conducted in a designated area,
preferably within a chemical fume hood to prevent inhalation of the powder.

Use a calibrated analytical balance to accurately weigh the required amount of the solid
compound.

Slowly add the desired solvent (e.g., water or DMSO) to the solid to avoid aerosolization.
Ensure complete dissolution before use in experiments.

. Experimental Use:
When using solutions of (+)-U-50488 hydrochloride, always wear the recommended PPE.

Avoid direct contact with skin and eyes. In case of accidental contact, immediately flush the
affected area with copious amounts of water and seek medical attention.

Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Disposal Plan

Proper disposal of (+)-U-50488 hydrochloride and any contaminated materials is critical to
prevent environmental contamination and accidental exposure.

Chemical Waste: All unused solid (+)-U-50488 hydrochloride and solutions should be
disposed of as chemical waste in accordance with local, state, and federal regulations. Do
not dispose of this chemical down the drain.

Contaminated Materials: Any materials that have come into contact with the compound, such
as pipette tips, gloves, and weighing paper, should be collected in a designated, sealed
waste container and disposed of as chemical waste.

Decontamination: The work area should be thoroughly cleaned and decontaminated after
handling the compound.

Experimental Workflow Diagram
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The following diagram illustrates the recommended workflow for the safe handling of (+)-U-
50488 hydrochloride, from initial preparation to final disposal.

Safe Handling Workflow for (+)-U-50488 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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